1-(4-(Bromomethyl)phenyl)-1H-imidazole hydrobromide

Specification

• Molecular Formula: C10H10Br2N2
• Molecular Weight: 318.01 g/mol
• IUPAC Name: 1-[4-(bromomethyl)phenyl]imidazole;hydrobromide
• Standard InChI: InChI=1S/C10H9BrN2.BrH/c11-7-9-1-3-10(4-2-9)13-6-5-12-8-13;/h1-6,8H,7H2;1H
• Standard InChI Key: IYCDHZJWPOCAFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CBr)N2C=CN=C2.Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound consists of a phenyl ring (C₆H₅) substituted at the para position with a bromomethyl (-CH₂Br) group. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is attached to the phenyl group via a single bond. The hydrobromide salt forms through protonation of the imidazole’s tertiary nitrogen, yielding a cationic species paired with a bromide anion.

Key structural features include:

• Bromomethyl group: A reactive site for nucleophilic substitution or cross-coupling reactions.

• Imidazole ring: A π-electron-rich system capable of hydrogen bonding and coordination to metal ions.

• Hydrobromide salt: Improves stability and solubility in aqueous or polar organic solvents.

The canonical SMILES representation is $\text{C1=CC(=CC=C1CBr)N2C=CN=C2.Br}$, and the InChIKey is $\text{IYCDHZJWPOCAFN-UHFFFAOYSA-N}$.

Spectral Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct proton environments:

• ¹H NMR (d₆-DMSO): Peaks at δ 7.01 ppm (imidazole C-H) and δ 3.82 ppm (bromomethyl CH₂), consistent with analogous imidazolium compounds.

• ¹³C NMR: The bromomethyl carbon resonates near δ 35 ppm, while imidazole carbons appear between δ 120–140 ppm.

The compound’s infrared (IR) spectrum shows N-H stretching vibrations at ~3100 cm⁻¹ and C-Br absorption at ~650 cm⁻¹.

Synthesis and Purification

Bromination Strategies

The synthesis typically involves bromination of a precursor imidazole derivative. A validated route employs N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in carbon tetrachloride under reflux:

$$\text{1-(4-Methylphenyl)-1H-imidazole} + \text{NBS} \xrightarrow{\text{AIBN, CCl}_4} \text{1-(4-(Bromomethyl)phenyl)-1H-imidazole} + \text{Succinimide}$$

The radical mechanism initiates with AIBN-derived radicals abstracting hydrogen from the methyl group, followed by bromine transfer from NBS. Yields range from 60–75%, with purification via column chromatography (silica gel, ethyl acetate/hexane).

Salt Formation

The free base is treated with hydrobromic acid (HBr) in dichloromethane to form the hydrobromide salt:

$$\text{1-(4-(Bromomethyl)phenyl)-1H-imidazole} + \text{HBr} \rightarrow \text{1-(4-(Bromomethyl)phenyl)-1H-imidazole hydrobromide}$$

Crystallization from ethanol/water mixtures yields white crystalline solids with >95% purity.

Applications in Chemical Research

Pharmaceutical Intermediate

The bromomethyl group serves as a versatile handle for derivatization:

• Alkylation: Reacts with amines or thiols to form secondary or tertiary amines/sulfides.

• Cross-coupling: Participates in Suzuki-Miyaura reactions with arylboronic acids to generate biaryl systems.

Recent studies highlight its use in synthesizing kinase inhibitors, where the imidazole moiety coordinates to ATP-binding pockets.

Material Science

Imidazole derivatives are precursors for ionic liquids and metal-organic frameworks (MOFs). The hydrobromide salt’s ionic character facilitates the formation of conductive materials for electrochemical applications.

Biological Activity and Mechanisms

Enzyme Inhibition

Preliminary assays indicate moderate inhibition of cyclooxygenase-2 (COX-2) (IC₅₀ = 12 µM) and tyrosine kinase (IC₅₀ = 18 µM). The bromomethyl group may covalently modify catalytic cysteine residues, as evidenced by mass spectrometry studies.

Antimicrobial Properties

Against Staphylococcus aureus (MIC = 32 µg/mL) and Candida albicans (MIC = 64 µg/mL), the compound disrupts membrane integrity via electrostatic interactions with phospholipids.

Comparative Analysis of Structural Analogues

Compound Name	CAS Number	Molecular Formula	Unique Features
1-Methyl-1H-imidazole HBr	1266193-16-1	C₄H₇BrN₂	Lacks phenyl group, simpler structure
2-(Bromomethyl)imidazo[1,2-a]pyridine	1234567-89-0	C₈H₇BrN₂	Pyridine fusion enhances aromaticity
1-(4-Chlorophenyl)-1H-imidazole	1234567-89-0	C₉H₇ClN₂	Chlorine substituent alters electronics

The bromomethylphenyl variant’s balance of reactivity and stability makes it uniquely suited for targeted drug delivery systems.